Cas no 138182-20-4 (6-Chloro-3-indolyl-β-D-glucuronide Cyclohexylammonium Salt)

• Product Name: 6-Chloro-3-indolyl-β-D-glucuronide Cyclohexylammonium Salt
• CAS No: 138182-20-4
• MF: C₂₀H₂₇ClN₂O₇
• MW: 442.890585184097
• MDL: MFCD00153940
• CID: 64519
• PubChem ID: 57648099
• Update Time: 2025-10-29

6-Chloro-3-indolyl-β-D-glucuronide Cyclohexylammonium Salt Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-3-indolyl-beta-D-glucuronide cyclohexylammonium salt
• 6-Chloro-3-indolyl beta-D-glucuronic acid, cyclohexylammonium salt
• 6-CHLORO-3-INDOLYL-BETA-D-GLUCURONIDE CYCLOHEXYLAMMONIUM SAL
• 6-Chloro-3-indolyl-β-D-glucuronide cyclohexylammonium salt
• Rose-glucuronide CHA salt,Salmon-glucuronide CHA salt
• RED-GLUC
• Rose-glucuronide CHA salt
• Salmon-glucuronide CHA salt
• A-D-glucuronide (cyclohexylammonium)
• MFCD00153940
• Salmon glca cyclohexylammonium salt
• (2S,3S,4S,5R,6S)-6-[(6-chloro-1H-indol-3-yl)oxy]-3,4,5-trihydroxyoxane-2-carboxylic acid;cyclohexanamine
• 6-Chloro-3-indolyl-beta-D-glucuronic acid cyclohexylammonium salt
• HY-137816
• 6-Chloro-3-indoxyl-beta-D-glucuronic acid, cyclohexylammonium salt
• 6-Chloro-3-indolyl b-D-glucuronide cyclohexylammonium salt
• AS-74300
• 6-Chloro-3-indolyl-
• PD131216
• SCHEMBL8057822
• (2S,3S,4S,5R,6S)-6-[(6-chloro-1H-indol-3-yl)oxy]-3,4,5-trihydroxyoxane-2-carboxylic acid; cyclohexanamine
• 138182-20-4
• A886298
• C-5050
• 6-Chloro-3-indolyl-beta-D-glucuronide cyclohexylammonium salt, >=97.0% (HPLC)
• 6-Chloro-3-indolyl beta-D-glucuronic acid, cyclohexylammonium salt;
• CS-0142229
• Salmon-glcA
• cyclohexanamine (2S,3S,4S,5R,6S)-6-(6-chloro-1H-indol-3-yloxy)-3,4,5-trihydroxytetrahydro-2H-pyran-2-carboxylate
• FD10074
• 6-Chloro-3-indolyl- beta -D-glucuronide cyclohexylammonium salt
• AKOS026674407
• CGXWVPSZSVEFAI-CYRSAHDMSA-N
• DA-49922
• (2S,3S,4S,5R,6S)-6-[(6-CHLORO-1H-INDOL-3-YL)OXY]-3,4,5-TRIHYDROXYOXANE-2-CARBOXYLIC ACID; CYCLOHEXYLAMINE
• 6-Chloro-3-indolyl-β-D-glucuronide Cyclohexylammonium Salt

• MDL： MFCD00153940
• Inchi： 1S/C14H14ClNO7.C6H13N/c15-5-1-2-6-7(3-5)16-4-8(6)22-14-11(19)9(17)10(18)12(23-14)13(20)21;7-6-4-2-1-3-5-6/h1-4,9-12,14,16-19H,(H,20,21);6H,1-5,7H2/t9-,10-,11+,12-,14+;/m0./s1
• InChI Key： CGXWVPSZSVEFAI-CYRSAHDMSA-N
• SMILES： ClC1C=CC2=C(C=1)NC=C2O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](C(=O)O)O1)O)O)O.NC1CCCCC1

Computed Properties

• Exact Mass: 442.15100
• Monoisotopic Mass: 442.151
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• XLogP3: 1.4
• Topological Polar Surface Area: 135

Experimental Properties

• Color/Form: solid
• Boiling Point: 728.3 °C at 760 mmHg
• Flash Point: 394.2 °C
• PSA: 158.26000
• LogP: 2.07040
• Sensitiveness: Moisture Sensitive
• Optical Activity: [α]20/D −70.5±2°, c = 1% in DMF/H2O 1:1
• Solubility: Not determined

6-Chloro-3-indolyl-β-D-glucuronide Cyclohexylammonium Salt Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：10
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives